N-(3,4-dimethoxybenzyl)-4-methyl-1,3-thiazol-2-amine
Overview
Description
N-(3,4-Dimethoxybenzyl)-4-methyl-1,3-thiazol-2-amine (DMTA) is an organic compound with a wide range of applications in scientific research. It is a derivative of thiazole, which is a heterocyclic aromatic compound with a five-membered ring containing two nitrogen atoms. DMTA is used in a variety of fields, including organic synthesis, drug discovery, and biochemistry. DMTA is a versatile compound that can be used to synthesize a wide range of compounds, including drugs and other biologically active molecules.
Scientific Research Applications
Chemical Protecting Group Role
The 3,4-dimethoxybenzyl moiety, closely related to N-(3,4-dimethoxybenzyl)-4-methyl-1,3-thiazol-2-amine, has been utilized as a novel N-protecting group for 1,2-thiazetidine 1,1-dioxide derivatives. This protecting group can be smoothly removed, demonstrating its potential utility in synthetic chemistry for the protection and deprotection of nitrogen atoms in various chemical structures (Grunder-Klotz & Ehrhardt, 1991).
Pharmacological Scaffold
The 1,3,4-thiadiazole core, a component of this compound, is a significant pharmacological scaffold in medicinal chemistry. Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine have been synthesized and investigated for their biological activities, showcasing the versatility of this structural motif in drug design. These compounds have demonstrated DNA protective abilities and significant antimicrobial activities, highlighting their potential in developing therapeutic agents (Gür et al., 2020).
Catalysis
Thiazolium carbene catalysts derived from thiazole compounds have shown effectiveness in the N-formylation and N-methylation of amines using CO2 as the carbon source. This catalytic application underscores the role of thiazole derivatives in sustainable chemistry practices, offering a method for incorporating CO2 into valuable chemical products (Das et al., 2016).
Anti-Inflammatory Activity
N-aryl-4-aryl-1,3-thiazole-2-amine derivatives have been studied for their anti-inflammatory activity, particularly as direct inhibitors of 5-lipoxygenase, a key enzyme in the synthesis of leukotrienes involved in inflammatory diseases. These findings point to the therapeutic potential of thiazole derivatives in treating inflammation-related conditions (Suh et al., 2012).
Mechanism of Action
Target of Action
The 3,4-dimethoxybenzyl group is known to act as a protective group for the thiol moiety, which increases the solubility and stability of the precursor .
Mode of Action
The 3,4-dimethoxybenzyl group in N-[(3,4-dimethoxyphenyl)methyl]-4-methyl-1,3-thiazol-2-amine acts as a protective group for the thiol moiety. This increases the solubility and stability of the precursor. This group becomes cleaved off during monolayer formation, especially at elevated temperature (60 °c) and in the presence of protons (trifluoroacetic acid) .
Biochemical Pathways
The compound’s interaction with the thiol moiety suggests that it may influence pathways involving thiol-containing molecules .
Pharmacokinetics
The increased solubility and stability provided by the 3,4-dimethoxybenzyl group may enhance the compound’s bioavailability .
Result of Action
The cleavage of the 3,4-dimethoxybenzyl group during monolayer formation suggests that the compound may influence the structure and properties of thiol-containing monolayers .
Action Environment
Environmental factors such as temperature and the presence of protons can influence the action of N-[(3,4-dimethoxyphenyl)methyl]-4-methyl-1,3-thiazol-2-amine. Specifically, elevated temperature (60 °C) and the presence of protons (trifluoroacetic acid) facilitate the cleavage of the 3,4-dimethoxybenzyl group during monolayer formation .
properties
IUPAC Name |
N-[(3,4-dimethoxyphenyl)methyl]-4-methyl-1,3-thiazol-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2S/c1-9-8-18-13(15-9)14-7-10-4-5-11(16-2)12(6-10)17-3/h4-6,8H,7H2,1-3H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJLDCWXIOVZZJB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NCC2=CC(=C(C=C2)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.